6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione

• Molecular Formula: C21H20ClN3O5
• Molecular Weight: 429.9 g/mol
• IUPAC Name: 6-[2-[(2-chloro-4,6-dimethoxyphenyl)methylideneamino]phenoxy]-1,3-dimethylpyrimidine-2,4-dione
• InChI: InChI=1S/C21H20ClN3O5/c1-24-19(26)11-20(25(2)21(24)27)30-17-8-6-5-7-16(17)23-12-14-15(22)9-13(28-3)10-18(14)29-4/h5-12H,1-4H3
• InChI Key: OFSBJUPWYGUIMB-UHFFFAOYSA-N
• SMILES: CN1C(=CC(=O)N(C1=O)C)OC2=CC=CC=C2N=CC3=C(C=C(C=C3Cl)OC)OC

Description

6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione, also known as CDMP, is a novel pyrimidine derivative that has recently gained attention in the scientific community due to its potential applications in the field of medicine. CDMP has been found to exhibit promising pharmacological properties, including anti-cancer, anti-inflammatory, and anti-viral activities.

Mechanism of Action

The exact mechanism of action of 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione is not fully understood. However, studies have suggested that the compound exerts its pharmacological effects by modulating various signaling pathways. 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione has been found to activate the p38 MAPK pathway, which is involved in the regulation of cell proliferation and apoptosis. 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione has also been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione has been found to exhibit various biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade. 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione has been shown to inhibit the replication of certain viruses by interfering with viral RNA synthesis.

Advantages and Limitations for Lab Experiments

6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione has several advantages for lab experiments. The compound is easy to synthesize and is relatively stable. 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione has also been found to exhibit low toxicity in vitro and in vivo. However, one limitation of 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione. One potential application of 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione is in the treatment of cancer. Further studies are needed to determine the efficacy of 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione in vivo and to identify the optimal dosing regimen. Additionally, 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione may have potential applications in the treatment of inflammatory and viral diseases. Future studies should focus on elucidating the mechanism of action of 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione and identifying potential targets for the compound. Finally, the development of novel 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione analogs may lead to the discovery of compounds with improved pharmacological properties.

Synthesis Methods

6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2-chloro-4,6-dimethoxybenzaldehyde with 2-amino-phenol in the presence of an acid catalyst to yield 2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenol. The resulting compound is then reacted with 1,3-dimethyl-2,4(1H,3H)-pyrimidinedione in the presence of a base to yield 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione.

Scientific Research Applications

6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione has been extensively studied for its potential applications in various fields of medicine. The compound has been found to exhibit anti-cancer activity by inducing apoptosis in cancer cells. 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione has also been found to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, 6-{2-[(2-chloro-4,6-dimethoxybenzylidene)amino]phenoxy}-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione has been shown to exhibit anti-viral activity by inhibiting the replication of certain viruses, including the hepatitis C virus.